Cas no 1519419-93-2 (3-(3-Phenylpropyl)azetidine)

• Product Name: 3-(3-Phenylpropyl)azetidine
• CAS No: 1519419-93-2
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 6289813
• PubChem ID: 79451804
• Update Time: 2025-08-05

3-(3-Phenylpropyl)azetidine Chemical and Physical Properties

Names and Identifiers

• AKOS018006575
• EN300-1864474
• 1519419-93-2
• CS-0267582
• 3-(3-Phenylpropyl)azetidine

• Inchi： 1S/C12H17N/c1-2-5-11(6-3-1)7-4-8-12-9-13-10-12/h1-3,5-6,12-13H,4,7-10H2
• InChI Key： YZHNUIYJMSIVAJ-UHFFFAOYSA-N
• SMILES： N1CC(CCCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(3-Phenylpropyl)azetidine

Introduction to 3-(3-Phenylpropyl)azetidine (CAS No. 1519419-93-2)

3-(3-Phenylpropyl)azetidine (CAS No. 1519419-93-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The unique structure of 3-(3-Phenylpropyl)azetidine makes it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of 3-(3-Phenylpropyl)azetidine consists of an azetidine ring substituted with a 3-phenylpropyl group. This specific substitution pattern imparts distinct chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research. The compound's potential as a pharmacological agent is primarily attributed to its ability to interact with specific biological targets, such as receptors and enzymes, which are crucial in various physiological processes.

Recent studies have highlighted the potential of 3-(3-Phenylpropyl)azetidine in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(3-Phenylpropyl)azetidine exhibits potent activity against certain neurotransmitter receptors, which are implicated in conditions such as Parkinson's disease and Alzheimer's disease. The compound's ability to modulate these receptors suggests its potential as a lead compound for the development of novel therapeutic agents.

In addition to its neurological applications, 3-(3-Phenylpropyl)azetidine has also shown promise in other therapeutic areas. Research conducted at the University of California, San Francisco, revealed that 3-(3-Phenylpropyl)azetidine possesses anti-inflammatory properties. This finding is particularly significant given the increasing prevalence of inflammatory diseases and the need for more effective treatments. The anti-inflammatory activity of 3-(3-Phenylpropyl)azetidine is thought to be mediated through its interaction with specific signaling pathways involved in inflammation.

The synthesis of 3-(3-Phenylpropyl)azetidine has been extensively studied, and several efficient methods have been developed to produce this compound on a laboratory scale. One notable synthetic route involves the use of transition-metal-catalyzed reactions, which provide high yields and excellent stereoselectivity. These synthetic methods are crucial for ensuring the availability of 3-(3-Phenylpropyl)azetidine for further research and development.

The physicochemical properties of 3-(3-Phenylpropyl)azetidine have also been characterized in detail. The compound is known to be stable under standard laboratory conditions and exhibits good solubility in common organic solvents. These properties make it suitable for various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for structural elucidation and purity assessment.

In terms of safety and toxicity, preliminary studies suggest that 3-(3-Phenylpropyl)azetidine has a favorable safety profile. However, further toxicological evaluations are necessary to fully understand its potential risks and benefits. These assessments are crucial for ensuring that any future therapeutic applications of 3-(3-Phenylpropyl)azetidine are safe and effective.

The future prospects for 3-(3-Phenylpropyl)azetidine are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and to explore its potential in combination therapies. Additionally, efforts are being made to develop scalable synthetic methods that can meet the demands of large-scale production if 3-(3-Phenylpropyl)azetidine progresses to clinical trials.

In conclusion, 3-(3-Phenylpropyl)azetidine (CAS No. 1519419-93-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new therapeutic agents. Continued research into this compound is likely to yield valuable insights and potentially lead to significant advancements in the treatment of various diseases.